Cas no 391867-32-6 (N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 391867-32-6
• MF: C₁₇H₁₅N₃O₃S₂
• MW: 373.44930100441
• CID: 5980729
• PubChem ID: 4114865
• Update Time: 2025-07-16

N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide
• N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-5-nitrobenzo[b]thiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, 5-nitro-N-(4,5,6,7-tetrahydro-6-methyl-2-benzothiazolyl)-
• 391867-32-6
• AKOS001263648
• F0463-0139
• Oprea1_280385

• Inchi： 1S/C17H15N3O3S2/c1-9-2-4-12-14(6-9)25-17(18-12)19-16(21)15-8-10-7-11(20(22)23)3-5-13(10)24-15/h3,5,7-9H,2,4,6H2,1H3,(H,18,19,21)
• InChI Key： ZORCZIXAOGISJQ-UHFFFAOYSA-N
• SMILES： C12=CC=C([N+]([O-])=O)C=C1C=C(C(NC1=NC3CCC(C)CC=3S1)=O)S2

Computed Properties

• Exact Mass: 373.05548370g/mol
• Monoisotopic Mass: 373.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3(Predicted)
• pka: 5.85±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide

Professional Introduction to N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 391867-32-6)

N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide, identified by its CAS number 391867-32-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a sophisticated fusion of heterocyclic structures, featuring a benzothiazole moiety linked to a nitro-substituted benzothiophene core through an amide bond. The presence of multiple functional groups, including the nitro group and the tetrahydropyridine ring in the benzothiazole component, makes this compound a versatile scaffold for medicinal chemistry applications.

The structural complexity of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide lends itself to diverse chemical transformations and biological interactions. The benzothiazole ring is a well-documented pharmacophore in drug discovery, often incorporated into molecules targeting neurological disorders, infectious diseases, and cancer. The nitro group introduces electrophilicity and potential redox reactivity, which can be exploited in designing prodrugs or modulating metabolic pathways. Together with the amide linkage connecting the two aromatic systems, this compound offers a rich chemical space for exploration.

In recent years, there has been growing interest in developing novel therapeutic agents based on benzothiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that benzothiazole-containing compounds can exhibit antimicrobial, anti-inflammatory, and antiviral properties. Specifically, derivatives with nitro groups have shown promise in inhibiting certain enzymes and receptors involved in pathogenic processes. The compound N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide is no exception and has been investigated for its potential pharmacological effects.

The synthesis of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include the formation of the tetrahydropyridine ring via intramolecular cyclization or reduction of pre-formed intermediates. Subsequent functionalization at the 2-position of the benzothiazole ring followed by nitration at the 5-position of the benzothiophene moiety are critical steps that define the final structure. The introduction of the amide group at the 2-position of the benzthiazole component is often achieved through condensation reactions with appropriate carboxylic acid derivatives.

The biological evaluation of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide has been a focal point for researchers seeking novel therapeutic interventions. Preclinical studies have suggested that this compound may interact with biological targets relevant to cancer cell proliferation and inflammation modulation. The nitro group's ability to engage in redox cycling could be particularly advantageous in disrupting metabolic pathways in tumor cells. Additionally, the benzothiazole scaffold may facilitate binding to specific proteins or enzymes involved in disease mechanisms.

The development of this compound aligns with broader trends in drug discovery towards rational design and structure-based drug development. Advanced computational methods are increasingly employed to predict binding affinities and optimize molecular properties before experimental synthesis. Such approaches have accelerated the identification of lead compounds with promising pharmacological profiles. N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene -carboxamide, with its well-defined structure and functional groups，is a testament to these advancements.

The future prospects for N-(6-methyl -4 ,5 , 6 ,7 -tetrahydro - 1 ,3 -benz othia z ol - 2 - yl strong >) - < strong > 5 -nit ro - 1 -benz othiophene - 2 -carboxamide strong > include further optimization through structureactivity relationship (SAR) studies and exploration of its mechanism of action. Researchers are also investigating its potential as a tool compound for elucidating biological pathways or as a starting point for derivative development targeting specific diseases. The versatility of its core structure allows for modifications that could enhance its efficacy or reduce potential side effects.

In conclusion，N-( 6 -methyl -4 ,5 , 6 ,7 -tetrahy dro - 1 ,3 -benz othia z ol - 2 - yl strong >) - < strong > 5 -nit ro - 1 -benz othiophene - 2 carboxamide strong > (CAS No .39186732_6 ) represents an exciting avenue in pharmaceutical research . Its complex architecture ，functional diversity ，and demonstrated biological relevance make it a valuable candidate for further investigation . As synthetic methodologies continue to evolve ，the potential applications for this compound are likely to expand ，offering new hope for therapeutic breakthroughs . p >